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Compound of Interest

Compound Name: Alanycarb

Cat. No.: B033300 Get Quote

For Immediate Implementation: This document provides critical safety and logistical information

for researchers, scientists, and drug development professionals working with Alanycarb.

Adherence to these procedures is essential for ensuring personal safety and regulatory

compliance.

Alanycarb is a carbamate insecticide and nematicide classified as highly hazardous.[1] It is an

acetylcholinesterase inhibitor, acting as a potent neurotoxin.[1][2] Exposure can occur through

inhalation, ingestion, and skin or eye contact, with inhalation being potentially fatal.[2] This

guide outlines the necessary personal protective equipment (PPE), handling procedures, and

disposal plans to mitigate these risks.

Essential Personal Protective Equipment (PPE)
When handling Alanycarb, a comprehensive PPE strategy is mandatory to prevent exposure.

Studies indicate that over 90% of pesticide exposure occurs through the skin, making dermal

protection a priority.

Minimum PPE Requirements:

Gloves: Always wear unlined, elbow-length, chemical-resistant gloves. Nitrile, butyl, and

neoprene are recommended materials for good protection against both dry and liquid

formulations. Never use leather or cotton gloves, as they can absorb and retain the

chemical.
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Eye and Face Protection: Wear safety glasses with side shields or goggles. In situations with

a risk of splashing, a face shield worn over goggles or a full-face respirator is necessary.

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a

NIOSH/MSHA-approved respirator is required. The specific type of respirator should be

determined by the potential exposure level and the form of the chemical being handled (e.g.,

dust, vapor).

Protective Clothing: Wear a clean, dry protective suit or coveralls that cover the entire body

from wrists to ankles. Long-sleeved shirts and long pants are a minimum requirement. A

chemical-resistant apron should be worn when mixing, loading, or cleaning equipment.

Footwear: Wear chemical-resistant boots. Do not wear leather or fabric shoes.

Hazard Data Value Source

Molecular Formula C17H25N3O4S2

Molecular Weight 399.5 g/mol

GHS Classification

Acute Toxicity, Oral (Category

4), Acute Toxicity, Inhalation

(Category 2), Hazardous to the

aquatic environment, acute

hazard (Category 1)

Signal Word Danger

Hazard Statements

H302: Harmful if swallowed.

H330: Fatal if inhaled. H400:

Very toxic to aquatic life.

Operational Plan: Safe Handling and Storage
Strict adherence to handling and storage protocols is crucial to prevent accidental exposure

and contamination.

Handling Procedures:
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Work Area: Always handle Alanycarb in a well-ventilated area, preferably within a chemical

fume hood.

Avoid Contact: Avoid contact with skin and eyes and prevent the formation of dust and

aerosols.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in areas where

Alanycarb is used.

Transport: When moving Alanycarb, keep it in its original, labeled container and secure it to

prevent spills.

Storage Procedures:

Conditions: Store in a dry, cool, and well-ventilated place. The recommended storage

temperature is 4°C.

Container: Keep the container tightly closed and store locked up.

Incompatibilities: Avoid strong oxidizing agents.

Emergency Protocols
Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures:

Inhalation: Remove the individual to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Immediately call a poison center or physician.

Skin Contact: Wash the affected area with soap and plenty of water. Remove contaminated

clothing immediately.

Eye Contact: Rinse eyes with plenty of water for at least 15 minutes.

Ingestion: Do NOT induce vomiting. Clean the mouth with water. Call a poison center or

physician immediately.
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Spill Response Workflow:

Immediate Actions

Containment & Cleanup

Final Steps

Evacuate Spill Area Alert Others & Secure Area Don Appropriate PPE Contain the Spill

Cover Powder Spill
with Plastic Sheet

If Powder
Take up Mechanically

If Liquid

Place in Labeled
Disposal Container Clean Contaminated Surface Decontaminate PPE & Equipment Dispose of Waste Report the Incident

Click to download full resolution via product page

Caption: Alanycarb Spill Response Workflow

Disposal Plan
Proper disposal of Alanycarb and its containers is a legal requirement to protect human health

and the environment.

Waste Disposal:

Disposal must be in accordance with all applicable regional, national, and local laws and

regulations.

Unwanted Alanycarb should be treated as hazardous waste and disposed of through an

approved waste disposal plant. Contact your institution's environmental health and safety

office for specific guidance.

Container Disposal:

Do not reuse empty containers.
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Empty containers should be rinsed thoroughly according to the product label instructions

before disposal. The rinse water should be used in the preparation of a new batch of the

pesticide solution or applied to a labeled use site; do not pour it down the drain.

Rinsed commercial pesticide containers can often be taken to a designated collection site for

recycling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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